Cas no 1005639-80-4 (1-ethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole)

1-Ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a nitro group and an ethyl moiety. This structure imparts notable reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of the nitro group enhances electrophilic properties, facilitating further functionalization, while the ethyl substitution improves solubility in organic solvents. Its stability under standard conditions ensures reliable handling and storage. The compound's versatility in forming derivatives underscores its utility in medicinal chemistry and material science research. Precise synthesis and high purity are critical for optimal performance in targeted applications.

1-ethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole structure

1005639-80-4 structure

Product Name:1-ethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole

CAS No:1005639-80-4

MF:C₉H₁₁N₅O₂

MW:221.215940713882

MDL:MFCD04969827

CID:3059323

PubChem ID:17024635

Update Time:2025-05-05

1-ethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole
- 1-ethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole
- EN300-229553
- 1-ethyl-4-[(4-nitropyrazol-1-yl)methyl]pyrazole
- 1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
- AKOS000310399
- BBL038723
- 1-[(1-ETHYL-1H-PYRAZOL-4-YL)METHYL]-4-NITRO-1H-PYRAZOLE
- 1005639-80-4
- STK312461
- MDL： MFCD04969827
- Inchi： 1S/C9H11N5O2/c1-2-12-5-8(3-10-12)6-13-7-9(4-11-13)14(15)16/h3-5,7H,2,6H2,1H3
- InChI Key： ZEKYTKFYEAHHPH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NN(C=1)CC1C=NN(CC)C=1)=O

Computed Properties

Exact Mass: 221.09127461Da
Monoisotopic Mass: 221.09127461Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 81.5Å²

1-ethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Pricemore >>

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Chemenu	CM483418-1g	1-Ethyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole	1005639-80-4	97%	1g	$337	2022-06-14
Enamine	EN300-229553-0.05g	1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1005639-80-4	95%	0.05g	$162.0	2024-06-20
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Enamine	EN300-229553-0.25g	1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1005639-80-4	95%	0.25g	$347.0	2024-06-20
Enamine	EN300-229553-0.5g	1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1005639-80-4	95%	0.5g	$546.0	2024-06-20
Enamine	EN300-229553-1.0g	1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1005639-80-4	95%	1.0g	$699.0	2024-06-20
Enamine	EN300-229553-2.5g	1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1005639-80-4	95%	2.5g	$1370.0	2024-06-20
Enamine	EN300-229553-5.0g	1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1005639-80-4	95%	5.0g	$2028.0	2024-06-20
Enamine	EN300-229553-10.0g	1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1005639-80-4	95%	10.0g	$3007.0	2024-06-20
Enamine	EN300-229553-1g	1-ethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1005639-80-4		1g	$699.0	2023-09-15